Cas no 2229486-94-4 (tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229486-94-4
• MF: C₁₁H₁₇ClN₂O₃S
• MW: 292.782280683517
• CID: 6000942
• PubChem ID: 165964996
• Update Time: 2025-05-19

tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2229486-94-4
• tert-butyl N-[5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886494

• Inchi： 1S/C11H17ClN2O3S/c1-6-8(7(15)5-12)18-9(13-6)14-10(16)17-11(2,3)4/h7,15H,5H2,1-4H3,(H,13,14,16)
• InChI Key： GQEZWPCUGDIBIH-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)N=C(NC(=O)OC(C)(C)C)S1)O

Computed Properties

• Exact Mass: 292.0648413g/mol
• Monoisotopic Mass: 292.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Introduction to Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229486-94-4)

Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate, a compound with the chemical formula C₁₂H₁₉ClN₂O₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a thiazole ring and a carbamate functional group makes it an intriguing candidate for further research and exploration.

The CAS number 2229486-94-4 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. The molecular structure of Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate incorporates several key elements that contribute to its chemical properties. The thiazole ring is a heterocyclic compound that is commonly found in various biologically active molecules, including antibiotics and antifungals. The carbamate group adds another layer of functionality, making the compound potentially useful in the synthesis of more complex molecules.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate with a chloro-substituted ethylene group and a methyl-substituted thiazole ring enhances its potential as a pharmacophore. This structural configuration allows for interactions with biological targets that could lead to novel therapeutic applications.

Current research in the field of pharmaceutical chemistry has highlighted the importance of understanding the structural determinants of biological activity. The N-terminal tert-butyl group in Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate may play a crucial role in stabilizing the molecule during interactions with biological receptors. This stability is essential for maintaining efficacy and reducing degradation rates within the body.

The hydroxyethyl side chain attached to the thiazole ring introduces polarity to the molecule, which can influence its solubility and bioavailability. Polar molecules often exhibit better solubility in water-based environments, making them more suitable for oral administration or intravenous injection. Additionally, the chloro-substituent on the ethylene chain can participate in hydrogen bonding or other non-covalent interactions with biological targets, further enhancing binding affinity.

Recent studies have demonstrated that thiazole derivatives can modulate various enzymatic pathways involved in disease processes. For instance, some thiazole compounds have been shown to inhibit kinases or other enzymes that are overactive in cancer cells. Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate may share similar mechanisms of action, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and ensuring its structural integrity.

In conclusion, Tert-butyl N-5-(2-chloro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.